Cas no 60612-00-2 (4,4-diethoxycyclohexan-1-one)

4,4-Diethoxycyclohexan-1-one is a cyclic ketone derivative featuring two ethoxy substituents at the 4-position of the cyclohexanone ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate for the preparation of more complex structures. The presence of the diethoxy group enhances its reactivity in nucleophilic addition and condensation reactions, making it valuable for constructing heterocycles and functionalized cyclohexane derivatives. Its stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. The compound is particularly useful in pharmaceutical and agrochemical research, where modified cyclohexanone scaffolds are often required.
4,4-diethoxycyclohexan-1-one structure
4,4-diethoxycyclohexan-1-one structure
Product name:4,4-diethoxycyclohexan-1-one
CAS No:60612-00-2
MF:C10H18O3
MW:186.248123645782
CID:2102624
PubChem ID:14744528

4,4-diethoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4,4-Diethoxy-cyclohexanone
    • 4,4-diethoxycyclohexan-1-one
    • Cyclohexanone, 4,4-diethoxy-
    • 4,4-diethoxycyclohexanone
    • DVNMWQDUUKBGJR-UHFFFAOYSA-N
    • SCHEMBL5347698
    • AKOS006320465
    • 60612-00-2
    • MDL： MFCD18762118
    • Inchi： InChI=1S/C10H18O3/c1-3-12-10(13-4-2)7-5-9(11)6-8-10/h3-8H2,1-2H3
    • InChI Key： DVNMWQDUUKBGJR-UHFFFAOYSA-N
    • SMILES： CCOC1(CCC(=O)CC1)OCC

Computed Properties

  • Exact Mass: 186.125594432Da
  • Monoisotopic Mass: 186.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 0.8

4,4-diethoxycyclohexan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-250mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
250mg
 ￥835.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-250.0mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
250.0mg
 ￥752.0000 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-1G
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
1g
 ￥ 1,920.00 2023-03-08
Ambeed
A760382-1g
Cyclohexanone, 4,4-diethoxy-
 60612-00-2 98%
1g
 $274.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-1.0g
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
1.0g
 ￥1886.0000 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-1g
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
1g
 ￥2095.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-100mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
100mg
 ￥626.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-500.0mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
500.0mg
 ￥1257.0000 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-500mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
500mg
 ￥1397.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92026-100.0mg
4,4-diethoxycyclohexan-1-one
 60612-00-2 95%
100.0mg
 ￥563.0000 2024-07-21

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Amadis Chemical Company Limited
(CAS:60612-00-2)4,4-diethoxycyclohexan-1-one
A1088732
Purity:99%
Quantity:1g
Price ($):247.0